2-Bromo-5-(3,3,3-trifluoropropoxy)pyridine

• CAS RN: 1620691-18-0
• Molecular Formula: C8H7BrF3NO
• Molecular Weight: 270.05 g/mol
• IUPAC Name: 2-bromo-5-(3,3,3-trifluoropropoxy)pyridine
• InChI: InChI=1S/C8H7BrF3NO/c9-7-2-1-6(5-13-7)14-4-3-8(10,11)12/h1-2,5H,3-4H2
• InChI Key: MUDIUNILPKCXJM-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1OCCC(F)(F)F)Br

Description

2-Bromo-5-(3,3,3-trifluoropropoxy)pyridine is a useful research compound. Its molecular formula is C8H7BrF3NO and its molecular weight is 270.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.00 g (5.75 mmol) 2-bromo-5-hydroxypyridine, 0.66 g (5.75 mmol) 3,3,3-trifluoro-1-propanol and 1.51 g (5.75 mmol) triphenylphosphine are added to 50 mL THF. Then 1.32 g (5.75 mmol) di-tert-butyl azodicarboxylate are added and the reaction mixture is stirred at 60° C. for 3 h. The solvent is removed in vacuo and the crude product is purified by column chromatography (silica gel, PE/EtOAc).